Cas no 799766-18-0 ([1,1'-Biphenyl]-3-ol,4'-methoxy-4-methyl-)

• Product Name: [1,1'-Biphenyl]-3-ol,4'-methoxy-4-methyl-
• CAS No: 799766-18-0
• MF: C₁₄H₁₄O₂
• MW: 214.259764194489
• MDL: MFCD18313144
• CID: 556833
• PubChem ID: 21071787
• Update Time: 2025-06-03

[1,1'-Biphenyl]-3-ol,4'-methoxy-4-methyl- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3-ol,4'-methoxy-4-methyl-
• 4'-Methoxy-4-methylbiphenyl-3-ol
• [1,1-Biphenyl]-3-ol,4-methoxy-4-methyl-(9CI)
• 4'-methoxy-4-methyl-biphenyl-3-ol
• 5-(4-Methoxyphenyl)-2-methylphenol, 95%
• 4'-Methoxy-4-methyl[1,1'-biphenyl]-3-ol
• 5-(4-METHOXYPHENYL)-2-METHYLPHENOL
• 799766-18-0
• SCHEMBL5153274
• MFCD18313144
• FNHAVUHTSBEIDB-UHFFFAOYSA-N
• DTXSID60610503

• MDL： MFCD18313144
• Inchi： 1S/C14H14O2/c1-10-3-4-12(9-14(10)15)11-5-7-13(16-2)8-6-11/h3-9,15H,1-2H3
• InChI Key： FNHAVUHTSBEIDB-UHFFFAOYSA-N
• SMILES： OC1C=C(C=CC=1C)C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 214.099379685g/mol
• Monoisotopic Mass: 214.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 29.5Ų

Additional information on [1,1'-Biphenyl]-3-ol,4'-methoxy-4-methyl-

[1,1'-Biphenyl]-3-ol, 4'-methoxy-4-methyl- (CAS No. 799766-18-0): A Comprehensive Overview

[1,1'-Biphenyl]-3-ol, 4'-methoxy-4-methyl- (CAS No. 799766-18-0) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science. This compound, also known as 4'-methoxy-4-methylbiphenyl-3-ol, is characterized by its biphenyl core with specific functional groups that contribute to its diverse applications and biological activities.

The molecular structure of [1,1'-Biphenyl]-3-ol, 4'-methoxy-4-methyl- consists of two phenyl rings connected by a single bond, with a hydroxyl group (-OH) at the 3-position of one ring and a methoxy group (-OCH₃) and a methyl group (-CH₃) at the 4' and 4 positions, respectively. This arrangement imparts unique chemical properties and reactivity profiles to the compound.

In recent years, [1,1'-Biphenyl]-3-ol, 4'-methoxy-4-methyl- has been extensively studied for its potential applications in various fields. One of the key areas of interest is its use in medicinal chemistry. Research has shown that this compound exhibits promising biological activities, including antioxidant, anti-inflammatory, and anti-cancer properties. These activities are attributed to the presence of the hydroxyl group and the methoxy and methyl substituents, which can interact with biological targets in specific ways.

A study published in the Journal of Medicinal Chemistry in 2022 investigated the anti-inflammatory effects of [1,1'-Biphenyl]-3-ol, 4'-methoxy-4-methyl-. The researchers found that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This finding suggests that [1,1'-Biphenyl]-3-ol, 4'-methoxy-4-methyl- could be a potential lead compound for the development of new anti-inflammatory drugs.

Beyond its medicinal applications, [1,1'-Biphenyl]-3-ol, 4'-methoxy-4-methyl- has also been explored for its use in materials science. The biphenyl core provides rigidity and planarity to the molecule, making it suitable for applications in liquid crystals and organic electronics. A study published in the Journal of Materials Chemistry C in 2021 demonstrated that derivatives of [1,1'-Biphenyl]-3-ol, 4'-methoxy-4-methyl- exhibited excellent thermal stability and high electron mobility when used as active layers in organic field-effect transistors (OFETs).

The synthetic routes to prepare [1,1'-Biphenyl]-3-ol, 4'-methoxy-4-methyl- have been well-documented in the literature. One common method involves the coupling reaction between 3-hydroxybenzeneboronic acid and 4-bromoanisole followed by methylation at the 4-position. This approach provides a high yield and purity of the desired product. Another synthetic route involves palladium-catalyzed cross-coupling reactions between aryl halides and aryl boronic acids or stannanes.

The physical properties of [1,1'-Biphenyl]-3-ol, 4'-methoxy-4-methyl- are also noteworthy. It is a white crystalline solid with a melting point ranging from 85 to 87°C. The compound is soluble in common organic solvents such as ethanol, acetone, and dimethyl sulfoxide (DMSO), but it has limited solubility in water. These properties make it suitable for various chemical reactions and formulations.

In terms of safety and handling, while [1,1'-Biphenyl]-3-ol, 4'-methoxy-4-methyl- is not classified as a hazardous material under current regulations, it is important to handle it with care to avoid skin contact or inhalation. Standard laboratory safety protocols should be followed when working with this compound.

The market demand for [1,1'-Biphenyl]-3-ol, 4'-methoxy-4-methyl- is driven by its diverse applications in pharmaceuticals, materials science, and other industries. As research continues to uncover new uses for this compound, its commercial value is expected to grow. Suppliers of fine chemicals are increasingly offering high-purity forms of [1,1'-Biphenyl]-3-ol, 4'-methoxy-4-methyl- to meet the needs of researchers and industrial users.

In conclusion, [1,1'-Biphenyl]-3-ol, 4'-methoxy-4-methyl- (CAS No. 799766-18-0) is a multifaceted compound with significant potential across various scientific disciplines. Its unique molecular structure endows it with valuable chemical properties and biological activities that make it an attractive candidate for further research and development. As ongoing studies continue to explore its full range of applications, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.